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Compound of Interest

Compound Name: 4-Bromopyridazine Hydrobromide

Cat. No.: B1146793 Get Quote

Technical Support Center: 4-Bromopyridazine
Hydrobromide
Welcome to the technical support center for 4-Bromopyridazine Hydrobromide. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance and troubleshoot common issues encountered during its use in chemical

synthesis.

Frequently Asked Questions (FAQs)
Q1: What are the key properties and storage conditions for 4-Bromopyridazine
Hydrobromide?

A1: 4-Bromopyridazine Hydrobromide is a solid, often crystalline, organic compound. Due to

its hydrobromide salt form, it is more stable than the corresponding free base. Key properties

are summarized below.
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Property Value

CAS Number 1220039-64-4

Molecular Formula C₄H₄Br₂N₂

Molecular Weight 239.90 g/mol

Purity Typically ≥95%

Storage
Store in an inert atmosphere, in a freezer at

-20°C.[1][2]

Q2: How does the hydrobromide salt affect the reactivity of 4-Bromopyridazine in cross-

coupling reactions?

A2: The hydrobromide salt protonates one of the nitrogen atoms of the pyridazine ring. This

enhances the electron-deficient nature of the ring, which can influence the oxidative addition

step in palladium-catalyzed cross-coupling reactions. Crucially, the hydrobromic acid salt must

be neutralized in situ by the base in the reaction mixture to generate the reactive free base of

4-bromopyridazine. Therefore, it is essential to use at least one extra equivalent of base in your

reaction setup to account for this neutralization.

Q3: What are the common applications of 4-Bromopyridazine Hydrobromide in drug

discovery?

A3: 4-Bromopyridazine Hydrobromide serves as a versatile building block in medicinal

chemistry. The pyridazine scaffold is present in numerous bioactive molecules and marketed

drugs.[3][4] It is particularly valuable in the synthesis of kinase inhibitors, where the pyridazine

core can act as a hinge-binding motif.[5] Its unique electronic properties and ability to

participate in various cross-coupling reactions allow for the construction of diverse molecular

libraries for screening against various biological targets.[4]

Troubleshooting Guides for Failed Reactions
Suzuki-Miyaura Coupling
Problem: Low or no yield of the desired coupled product.
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This is a common issue that can arise from several factors. Below is a troubleshooting guide to

address potential causes.

Troubleshooting Workflow: Suzuki-Miyaura Coupling
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Low/No Yield Check Base Stoichiometry
(≥ 2-3 eq.) Evaluate Catalyst/Ligand System

Base is sufficient

Add extra equivalent(s) of base to neutralize HBr salt

Base is insufficient
Assess Boronic Acid/Ester Stability

Catalyst is appropriate

Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or NHC ligands.

Catalyst deactivation suspected
Optimize Reaction Conditions

Boronic acid is stable

Use boronic esters (e.g., pinacol esters) or trifluoroborate salts. Use anhydrous conditions if possible.

Protodeboronation suspected
Improved Yield

Optimization successful

Consider solvent effects (solubility), temperature, and thorough degassing.

Still low yield
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Failed Buchwald-Hartwig Amination

Is the base strong enough and in sufficient excess (≥ 2 eq.)?

Is the ligand appropriate for the amine substrate?

Yes Use a strong, non-nucleophilic base like NaOtBu, KOtBu, or LHMDS.

No

Are the temperature and solvent optimal?

Yes Select a ligand based on the amine class (e.g., XPhos for primary amines, RuPhos for secondary amines).

No

Successful Reaction

Yes Screen solvents (e.g., Toluene, Dioxane) and reaction temperature.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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